molecular formula C22H13Cl2N3O3 B2478210 [2-(2,4-Dichloro-phenyl)-benzooxazol-5-yl]-[3-(3-nitro-phenyl)-allylidene]-amine CAS No. 330681-68-0

[2-(2,4-Dichloro-phenyl)-benzooxazol-5-yl]-[3-(3-nitro-phenyl)-allylidene]-amine

Cat. No. B2478210
CAS RN: 330681-68-0
M. Wt: 438.26
InChI Key: PQMQLKQXFSQCGQ-HGAXPLMXSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[2-(2,4-Dichloro-phenyl)-benzooxazol-5-yl]-[3-(3-nitro-phenyl)-allylidene]-amine, also known as DCMNO, is a synthetic compound that has gained attention in the scientific community due to its potential as a fluorescent probe for biological imaging. In

Scientific Research Applications

Antimicrobial Activities

  • Synthesis and Antimicrobial Evaluation : A study focused on the synthesis of compounds similar to the chemical . These compounds exhibited promising antimicrobial activities, indicating potential research applications in this field (Salih, Salimon, & Yousif, 2011).

  • Antimicrobial Activity Evaluation of Derivatives : Another study synthesized derivatives with similar structures, assessing their antimicrobial activities. The compounds showed significant inhibition activity against bacterial strains (Reddy et al., 2018).

  • In Vitro Antimicrobial Activity of Schiff’s Base, Azetidinones, and Thiazolidinones : Derivatives of similar chemical structures were synthesized and tested for antimicrobial activity. The study found that many of the compounds had good to excellent antimicrobial potency (Mistry, Desai, & Desai, 2016).

  • Synthesis and Evaluation of Triazolo-Thiadiazoles : Compounds structurally related to the chemical were synthesized and tested for antimicrobial activity. Some of these compounds exhibited promising antimicrobial activities when compared to standard drugs (Idrees, Kola, & Siddiqui, 2019).

Biological Activity

  • Synthesis and Antihypertensive Activity : A study synthesized Benzimidazole derivatives related to the chemical and screened them for antihypertensive activity. The compounds showed significant antihypertensive activity (Sharma, Kohli, & Sharma, 2010).

  • Potential Anticancer Compounds : The synthesis of Pd(II) and Pt(II) complexes with a ligand structurally similar to the chemical was studied, focusing on their potential as anticancer compounds. This indicates the scope of research in cancer treatment (Ghani & Mansour, 2011).

  • Analgesic Properties of Derivatives : Research on derivatives of a similar chemical structure explored their potential analgesic properties, showing moderate analgesic effects compared to reference drugs (Demchenko et al., 2018).

  • Synthesis and Antimicrobial Activities of Benzisoxazoles : Similar structures were synthesized and tested for antimicrobial and antiplasmodial activities, showing potential in combating infectious diseases (Chaker et al., 2017).

properties

IUPAC Name

(E)-N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-3-(3-nitrophenyl)prop-2-en-1-imine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H13Cl2N3O3/c23-15-6-8-18(19(24)12-15)22-26-20-13-16(7-9-21(20)30-22)25-10-2-4-14-3-1-5-17(11-14)27(28)29/h1-13H/b4-2+,25-10?
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PQMQLKQXFSQCGQ-NHIQZFGHSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])C=CC=NC2=CC3=C(C=C2)OC(=N3)C4=C(C=C(C=C4)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/C=NC2=CC3=C(C=C2)OC(=N3)C4=C(C=C(C=C4)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H13Cl2N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

438.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[2-(2,4-Dichloro-phenyl)-benzooxazol-5-yl]-[3-(3-nitro-phenyl)-allylidene]-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.